Cas no 1683582-61-7 (2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling convenience compared to boronic acids. The ethylphenyl substituent provides steric and electronic modulation, making it useful for constructing complex aryl frameworks in pharmaceutical and materials chemistry. The tetramethyl backbone improves solubility in organic solvents, facilitating reaction conditions. This compound is particularly valued for its consistent reactivity and compatibility with diverse catalytic systems, enabling efficient C-C bond formation in synthetic applications. Proper storage under inert conditions is recommended to maintain stability.
2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1683582-61-7 structure
Product Name:2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1683582-61-7
MF:C14H21BO2
MW:232.126344442368
MDL:MFCD18779859
CID:4764472
PubChem ID:70857120
Update Time:2026-02-26

2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-Ethylphenylboronic acid pinacol ester
    • 2-(2-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL: MFCD18779859
    • Inchi: 1S/C14H21BO2/c1-6-11-9-7-8-10-12(11)15-16-13(2,3)14(4,5)17-15/h7-10H,6H2,1-5H3
    • InChI Key: SAYRLTVCNLGXOW-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=CC=2CC)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Topological Polar Surface Area: 18.5

2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

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